![molecular formula C17H18N2O2 B457535 4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide CAS No. 438531-30-7](/img/structure/B457535.png)
4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide
Overview
Description
4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide is a chemical compound that has shown potential in scientific research applications. This compound is commonly referred to as DIMBH and has been synthesized using various methods. In
Mechanism of Action
The mechanism of action of 4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide involves the inhibition of tubulin polymerization, which is essential for cell division. This inhibition leads to the disruption of the microtubule network, resulting in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide exhibits significant biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and suppress tumor growth in vivo.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide in lab experiments is its potent antitumor activity. This compound has shown promising results in various cancer cell lines, making it a potential candidate for further research. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the research and development of 4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide. One potential direction is to explore the use of this compound in combination with other chemotherapeutic agents to enhance its antitumor activity. Another direction is to investigate the potential of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to optimize the synthesis method of this compound and improve its solubility in water.
Conclusion:
In conclusion, 4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide is a promising compound with potential applications in scientific research, particularly in the field of cancer research. The mechanism of action of this compound involves the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis. While this compound has several advantages, such as its potent antitumor activity, its low solubility in water can present challenges in lab experiments. Future research should focus on exploring the potential of this compound in combination with other chemotherapeutic agents and investigating its potential in the treatment of other diseases.
Synthesis Methods
The synthesis of 4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide has been achieved using various methods. One of the commonly used methods involves the reaction of 4-bromomethylbenzoic acid with 2,3-dihydro-1H-inden-5-ol in the presence of sodium hydride. The resulting compound is then reacted with hydrazine hydrate to yield 4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide.
Scientific Research Applications
4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide has shown potential in scientific research applications. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.
properties
IUPAC Name |
4-(2,3-dihydro-1H-inden-5-yloxymethyl)benzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2/c18-19-17(20)14-6-4-12(5-7-14)11-21-16-9-8-13-2-1-3-15(13)10-16/h4-10H,1-3,11,18H2,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDZPNMZNYLJNKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)OCC3=CC=C(C=C3)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501170722 |
Source
|
| Record name | 4-[[(2,3-Dihydro-1H-inden-5-yl)oxy]methyl]benzoic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501170722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2,3-dihydro-1H-inden-5-yloxy)methyl]benzohydrazide | |
CAS RN |
438531-30-7 |
Source
|
| Record name | 4-[[(2,3-Dihydro-1H-inden-5-yl)oxy]methyl]benzoic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=438531-30-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[[(2,3-Dihydro-1H-inden-5-yl)oxy]methyl]benzoic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501170722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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